Cas no 2680754-78-1 (benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate)

• Product Name: benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate
• CAS No: 2680754-78-1
• MF: C₁₃H₁₁ClF₃N₃O₂
• MW: 333.69355225563
• CID: 5623114
• PubChem ID: 165928858
• Update Time: 2025-05-25

benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296082
• benzyl N-[3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
• 2680754-78-1
• benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate

• Inchi： 1S/C13H11ClF3N3O2/c1-20-10(13(15,16)17)9(11(14)19-20)18-12(21)22-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,18,21)
• InChI Key： CLLMXPJBSGLZFG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)(F)F)N(C)N=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.0491888g/mol
• Monoisotopic Mass: 333.0491888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate

Benzyl N-3-Chloro-1-Methyl-5-(Trifluoromethyl)-1H-Pyrazol-4-ylcarbamate (CAS No. 2680754-78-1): A Comprehensive Overview

The compound benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate (CAS No. 2680754-78-1) is a specialized pyrazole derivative with significant potential in agrochemical and pharmaceutical research. Its unique molecular structure, featuring a trifluoromethyl group and a chloro substituent, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. The presence of the trifluoromethyl group in benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate aligns with this trend, as fluorinated moieties are known to improve the efficacy of agrochemicals and pharmaceuticals. Researchers are particularly interested in how this compound interacts with biological targets, given its potential as a pesticide intermediate or a pharmacophore in drug discovery.

The synthesis of benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate involves multi-step organic reactions, often starting from pyrazole precursors. Its carbamate functional group adds versatility, enabling further derivatization for tailored applications. This adaptability is crucial for industries focusing on green chemistry and sustainable synthesis, as it reduces waste and improves atom economy.

From an agrochemical perspective, this compound’s chloro and trifluoromethyl substituents contribute to its potential as a crop protection agent. Farmers and agronomists frequently search for new-generation pesticides with lower environmental impact, and derivatives of this molecule could meet such demands. Its mode of action, possibly targeting insect nervous systems or fungal enzymes, is a hot topic in integrated pest management (IPM) discussions.

In pharmaceuticals, the pyrazole core of benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate is a common scaffold in anti-inflammatory and anticancer drugs. Researchers are investigating its potential to inhibit specific enzymes or receptors, leveraging its electrophilic properties for targeted therapies. Questions like “How do fluorinated pyrazoles enhance drug bioavailability?” or “What are the synthetic routes for carbamate-containing pharmaceuticals?” are frequently explored in academic and industrial settings.

The compound’s CAS No. 2680754-78-1 is a critical identifier for regulatory and commercial purposes. Suppliers and manufacturers emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP) to meet the needs of high-throughput screening (HTS) and combinatorial chemistry. Analytical techniques like HPLC and NMR are routinely used to verify its structure and quality.

Environmental and safety profiles of benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate are also under scrutiny. With growing interest in eco-friendly chemicals, studies focus on its biodegradability and non-target organism toxicity. Regulatory bodies often query its partition coefficients (log P) and photostability, which influence its environmental persistence.

In summary, benzyl N-3-chloro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylcarbamate (CAS No. 2680754-78-1) represents a convergence of agrochemical innovation and pharmaceutical potential. Its structural motifs resonate with current research priorities, such as fluorine chemistry, sustainable agriculture, and precision medicine. As scientific inquiries evolve, this compound is poised to remain a key player in interdisciplinary applications.